Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester structure
304868-33-5 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:304868-33-5
Molecular Formula:C7H9N3O2
Molecular Weight:167.16526
CID:299624
PubChem ID:818455

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
    • 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
    • methyl2-amino-6-methylpyrimidine-4-carboxylate
    • 304868-33-5
    • AKOS006273108
    • methyl 2-amino-6-methylpyrimidine-4-carboxylate
    • InChIKey: SLLDMQQVCIJNKE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
    • SMILES: COC(C1C=C(C)N=C(N)N=1)=O

Computed Properties

  • Exact Mass: 167.069
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 167.069
  • Heavy Atom Count: 12
  • Complexity: 174
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 78.1Ų

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Related Literature

304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester) Related Products

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